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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Disperse Orange 80 is a disperse azo dye utilized in various industrial and research

applications. Due to the limited availability of specific safety data for Disperse Orange 80, this

guidance is based on information for structurally similar disperse dyes, namely Disperse

Orange 1, Disperse Orange 3, and Disperse Orange 25. It is imperative to handle this chemical

with caution, assuming it may pose similar hazards. A comprehensive understanding and

implementation of safety protocols are crucial to ensure the well-being of laboratory personnel

and to maintain a safe research environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Disperse Orange 80, a comprehensive PPE strategy is mandatory to minimize

exposure.[1][2][3][4] This includes:

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[3] A face shield

should be worn in situations with a risk of splashing or dust generation.

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves.[4] Nitrile, neoprene, or butyl rubber

gloves are generally recommended for handling disperse dyes. Always inspect gloves for

integrity before use and wash hands thoroughly after removal.

Lab Coat: A buttoned, full-length lab coat should be worn to protect street clothing and skin

from contamination.

Protective Clothing: For larger quantities or tasks with a higher risk of exposure, additional

protective clothing such as an apron or coveralls may be necessary.[5]

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator is required.[1] A respiratory protection program that meets OSHA's 29

CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be

followed. The use of a fume hood or other ventilated enclosure is the preferred method for

controlling airborne contaminants.

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Disperse Orange 80 is essential to minimize risks. The

following procedural steps provide a framework for safe laboratory operations:

Preparation and Planning:

Before beginning any work, review the Safety Data Sheet (SDS) for closely related

compounds to understand the potential hazards.[1][3][4]

Ensure that all necessary PPE is available and in good condition.

Verify that emergency equipment, such as an eyewash station and safety shower, is

accessible and operational.

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Handling the Chemical:
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Avoid the generation of dust.[1] If handling a powder, use techniques such as gentle

scooping to minimize airborne particles.

Prevent all personal contact, including inhalation and skin contact.[1]

Do not eat, drink, or smoke in the area where the chemical is handled or stored.[1]

Keep the container tightly closed when not in use.[1]

In Case of a Spill:

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed, labeled container for disposal.[1]

For major spills, evacuate the area and alert the appropriate emergency response

personnel.[1]

Disposal Plan: Responsible Waste Management
Proper disposal of Disperse Orange 80 and its containers is crucial to prevent environmental

contamination.

Waste Chemical: All waste containing Disperse Orange 80 should be considered hazardous

waste. It must be collected in a clearly labeled, sealed container.

Disposal Method: Dispose of the waste in accordance with all local, state, and federal

regulations. Do not discharge into sewers or waterways.[1]

Contaminated Materials: Any materials, such as gloves, paper towels, or lab coats, that have

come into contact with the chemical should also be treated as hazardous waste and

disposed of accordingly.

Quantitative Data Summary
Due to the lack of specific data for Disperse Orange 80, the following table summarizes

available information for related disperse orange dyes. This data should be used as a

precautionary reference.
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Parameter Disperse Orange 1 Disperse Orange 3
Disperse Orange
25

CAS Number 2581-69-3 730-40-5 31482-56-1

Molecular Formula C18H14N4O2 C12H10N4O2 C17H17N5O4

Potential Health

Effects

May cause eye, skin,

respiratory, and

digestive tract

irritation.[1]

Causes serious eye

irritation, may cause

an allergic skin

reaction, and may

cause respiratory

irritation.[3][4]

May cause damage to

organs through

prolonged or repeated

exposure.[6]

First Aid: Eyes

Flush with plenty of

water for at least 15

minutes.[1]

Rinse immediately

with plenty of water for

at least 15 minutes.[3]

Not specified.

First Aid: Skin

Flush with plenty of

water for at least 15

minutes.[1]

Wash off immediately

with plenty of water for

at least 15 minutes.[3]

Not specified.

Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of Disperse Orange
80 in a laboratory setting.

Caption: A flowchart illustrating the key steps for the safe handling of Disperse Orange 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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